Cas no 1134558-89-6 (4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product Name: 4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 1134558-89-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 1099492
• PubChem ID: 68421654
• Update Time: 2025-04-20

4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester
• DB-114358
• 1134558-89-6
• SCHEMBL2865868

• Inchi： 1S/C9H13N3O2/c1-3-5-12-6-11-8(10)7(12)9(13)14-4-2/h3,6H,1,4-5,10H2,2H3
• InChI Key： XOZUIBXSBHQMFO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N=CN1CC=C)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų